Cas no 1805603-52-4 (2-Amino-3-fluoro-6-nitropyridine)

• Product Name: 2-Amino-3-fluoro-6-nitropyridine
• CAS No: 1805603-52-4
• MF: C₅H₄FN₃O₂
• MW: 157.102563858032
• CID: 4899496
• Update Time: 2025-10-28

2-Amino-3-fluoro-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-fluoro-6-nitropyridine

• Inchi： 1S/C5H4FN3O2/c6-3-1-2-4(9(10)11)8-5(3)7/h1-2H,(H2,7,8)
• InChI Key： QRPSMDMVLFZXSA-UHFFFAOYSA-N
• SMILES： FC1C=CC([N+](=O)[O-])=NC=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 0.8
• Topological Polar Surface Area: 84.7

Additional information on 2-Amino-3-fluoro-6-nitropyridine

Professional Introduction to 2-Amino-3-fluoro-6-nitropyridine (CAS No. 1805603-52-4)

2-Amino-3-fluoro-6-nitropyridine, a compound with the chemical identifier CAS No. 1805603-52-4, represents a significant advancement in the realm of pharmaceutical and agrochemical research. This heterocyclic organic compound, featuring a pyridine core substituted with an amino group, a fluoro atom, and a nitro group, has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry.

The structural configuration of 2-amino-3-fluoro-6-nitropyridine imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery. The presence of the fluoro atom, in particular, is well-documented for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of associated molecules. Recent studies have highlighted the role of fluorinated pyridines in the development of bioactive compounds, emphasizing their potential in enhancing drug efficacy and selectivity.

In the context of contemporary pharmaceutical research, 2-amino-3-fluoro-6-nitropyridine has been explored as a precursor in the synthesis of novel therapeutic agents. Its nitro group serves as a versatile handle for further functionalization, enabling chemists to tailor molecular properties for specific biological targets. For instance, researchers have leveraged this compound to develop inhibitors targeting enzymes involved in inflammatory pathways, showcasing its utility in addressing chronic diseases.

The integration of computational chemistry and high-throughput screening has further accelerated the exploration of 2-amino-3-fluoro-6-nitropyridine derivatives. Advanced modeling techniques have been employed to predict binding interactions between this scaffold and biological macromolecules, facilitating the rapid identification of lead compounds. Such methodologies align with the broader trend toward precision medicine, where tailored therapeutic strategies are designed based on individual patient profiles.

Moreover, the agrochemical sector has shown interest in 2-amino-3-fluoro-6-nitropyridine due to its potential as an intermediate in the synthesis of advanced pesticides and herbicides. The fluorine atom's influence on molecular stability and bioavailability makes it an attractive feature for developing environmentally sustainable agrochemical solutions. Recent patents have demonstrated its use in creating compounds that exhibit enhanced efficacy against resistant pests while minimizing ecological impact.

The synthesis of 2-amino-3-fluoro-6-nitropyridine itself presents intriguing challenges that have driven innovation in synthetic methodologies. Multi-step processes involving nucleophilic substitution, nitration reactions, and fluorination techniques have been optimized to achieve high yields and purity. These synthetic strategies not only highlight the compound's industrial relevance but also contribute to the broader field of organic chemistry by advancing our understanding of heterocyclic transformations.

Ongoing clinical trials are further validating the therapeutic potential of derivatives derived from CAS No. 1805603-52-4. These studies focus on evaluating the safety and efficacy of novel drugs designed around this scaffold, particularly in oncology and neurology. The preliminary results are promising, indicating that modifications to the pyridine core can yield compounds with significant therapeutic benefits.

The role of fluorinated pyridines in medicinal chemistry is expected to expand as new synthetic tools and analytical techniques become available. The ability to precisely control fluorination patterns opens up avenues for developing highly specific bioactive molecules. As such, 2-amino-3-fluoro-6-nitropyridine remains at the forefront of innovation, driving progress across multiple scientific disciplines.

In conclusion, CAS No. 1805603-52-4, or more specifically 2-amino-3-fluoro-6-nitropyridine, exemplifies the intersection of structural complexity and functional diversity that defines modern chemical research. Its applications span pharmaceuticals to agrochemicals, with ongoing studies continually uncovering new possibilities for its utilization. As science advances, this compound is poised to play an increasingly pivotal role in shaping the future of medicine and sustainable agriculture.